6,7-dimethoxy-3-((4-methylpyridin-2-yl)amino)isobenzofuran-1(3H)-one

• IUPAC Name: 6,7-dimethoxy-3-[(4-methylpyridin-2-yl)amino]-3H-2-benzofuran-1-one
• InChI: InChI=1S/C16H16N2O4/c1-9-6-7-17-12(8-9)18-15-10-4-5-11(20-2)14(21-3)13(10)16(19)22-15/h4-8,15H,1-3H3,(H,17,18)
• InChI Key: ZHKBEHUWSYLTKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2C3=C(C(=C(C=C3)OC)OC)C(=O)O2
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

6,7-dimethoxy-3-((4-methylpyridin-2-yl)amino)isobenzofuran-1(3H)-one is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is also known as DMPIA and has been synthesized using various methods.

Mechanism of Action

DMPIA has been found to act as a selective inhibitor of the dopamine transporter. This means that it can block the reuptake of dopamine in the brain, leading to an increase in dopamine levels. Dopamine is a neurotransmitter that plays a role in reward and motivation, as well as movement and cognition.
Biochemical and Physiological Effects:
DMPIA has been found to have various biochemical and physiological effects. In one study, DMPIA was found to increase dopamine levels in the brain, leading to an increase in locomotor activity in mice. DMPIA has also been found to have potential as a treatment for conditions such as ADHD and drug addiction.

Advantages and Limitations for Lab Experiments

DMPIA has various advantages and limitations for lab experiments. One advantage is that it can be synthesized using various methods, making it readily available for research. However, one limitation is that it has not been extensively studied in humans, so its safety and efficacy are not yet fully understood.

Future Directions

There are various future directions for research on DMPIA. One direction is to study its potential as a treatment for conditions such as ADHD and drug addiction. Another direction is to study its potential as a tool for studying dopamine signaling in the brain. Additionally, further research is needed to fully understand the safety and efficacy of DMPIA in humans.

Synthesis Methods

DMPIA has been synthesized using various methods, including the use of palladium-catalyzed cross-coupling reactions and Buchwald-Hartwig amination reactions. In one study, DMPIA was synthesized using a palladium-catalyzed cross-coupling reaction between 6,7-dimethoxy-3-bromoisobenzofuran-1(3H)-one and 4-methylpyridin-2-amine. The reaction was carried out in the presence of a palladium catalyst and a base in a solvent mixture of dimethylformamide and water.

Scientific Research Applications

DMPIA has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In one study, DMPIA was found to have potential as a selective inhibitor of the dopamine transporter. This finding suggests that DMPIA may have potential as a treatment for conditions such as attention deficit hyperactivity disorder (ADHD) and drug addiction.